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Compound of Interest

Compound Name: N,N-Dipropylformamide

Cat. No.: B1203106

Technical Guide: N,N-Dipropylformamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of N,N-Dipropylformamide, a valuable compound in organic synthesis.

Core Molecular Data

N,N-Dipropylformamide is an organic compound classified as an amide.[1] It is characterized
by a formamide functional group with two propyl substituents attached to the nitrogen atom.[1]
The key quantitative molecular data for this compound are summarized below.

Property Value Source
Molecular Formula C7H1sNO [11[2][3][4]
Molecular Weight 129.2001 g/mol [21[41[5]

Logical Relationship of Core Properties

The relationship between the compound's name, its elemental composition (formula), and its
resulting molecular weight is a foundational concept in chemistry. The diagram below illustrates
this direct correlation.
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Core property relationships of N,N-Dipropylformamide.

Experimental Protocols

Detailed experimental protocols for determining the molecular weight and formula of a
compound like N,N-Dipropylformamide typically involve the following standard analytical
techniques.

1. Mass Spectrometry for Molecular Weight Determination:

e Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion, which
corresponds to the molecular weight.

o Methodology:

o Sample Preparation: A dilute solution of N,N-Dipropylformamide is prepared in a volatile
organic solvent (e.g., methanol or acetonitrile).

o lonization: The sample is introduced into the mass spectrometer. Electron lonization (El) is
a common technique for this type of molecule. In El, the sample is bombarded with a high-
energy electron beam, causing the molecule to lose an electron and form a positively
charged molecular ion (M+).

o Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole
or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge
ratio.

o Detection: A detector records the abundance of ions at each m/z value. The peak with the
highest m/z value typically corresponds to the molecular ion, providing the molecular
weight of the compound.

2. Elemental Analysis for Molecular Formula Determination:
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o Objective: To determine the percentage composition of each element (Carbon, Hydrogen,
Nitrogen, Oxygen) in the compound.

o Methodology:
o Combustion Analysis (for C, H, N):

» A precisely weighed sample of N,N-Dipropylformamide is combusted in a furnace at
high temperature in the presence of excess oxygen.

» The combustion products—carbon dioxide (CO2), water (H20), and nitrogen gas (N2)—
are passed through a series of traps that absorb each gas specifically.

» The mass of each trapped product is measured, and from this, the mass and
percentage of C, H, and N in the original sample are calculated.

o Oxygen Analysis: The percentage of oxygen is typically determined by difference,
subtracting the percentages of C, H, and N from 100%.

o Formula Derivation: The percentage compositions are used to determine the empirical
formula. The molecular formula is then determined by comparing the empirical formula
weight to the molecular weight obtained from mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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